Cas no 387398-42-7 (Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]ethynyl]-)

• Product Name: Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]ethynyl]-
• CAS No: 387398-42-7
• MF: C₁₆H₉F₃O₂
• MW: 290.236675024033
• CID: 1490911
• PubChem ID: 23533990
• Update Time: 2025-04-21

Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]ethynyl]-
• EN300-23837695
• 4-[2-[4-(Trifluoromethyl)phenyl]ethynyl]benzoic acid
• 387398-42-7
• 4-{2-[4-(trifluoromethyl)phenyl]ethynyl}benzoic acid
• UWSWWCVMKNVUSF-UHFFFAOYSA-N
• SCHEMBL22721378

• Inchi： 1S/C16H9F3O2/c17-16(18,19)14-9-5-12(6-10-14)2-1-11-3-7-13(8-4-11)15(20)21/h3-10H,(H,20,21)
• InChI Key： UWSWWCVMKNVUSF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#CC2C=CC(C(=O)O)=CC=2)=CC=1)(F)F

Computed Properties

• Exact Mass: 290.05547
• Monoisotopic Mass: 290.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3